N-(3-isothiocyanatopropyl)-N,N-dimethylamine
Overview
Description
N-(3-isothiocyanatopropyl)-N,N-dimethylamine is a useful research compound. Its molecular formula is C6H12N2S and its molecular weight is 144.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Mechanism of Formation and Destruction of Nitrosamines in Water
Research has explored the kinetics and mechanisms behind the formation of nitrosamines like N-nitrosodimethylamine (NDMA) in water, highlighting the reactions of NDMA precursors (amines and dimethylsulfamide) with disinfectants. These studies provide crucial insights into the environmental and health impacts of nitrosamines, suggesting pathways for their formation and destruction which can be crucial for water purification and treatment processes (V. Sharma, 2012; J. Nawrocki & P. Andrzejewski, 2011).
Inhibition of Carcinogenesis by Isothiocyanates
Isothiocyanates, compounds related to the chemical structure , have been identified as powerful inhibitors of carcinogenesis in laboratory animals, showing significant promise in preventing lung and esophageal cancer. These findings highlight the chemopreventive potential of isothiocyanates, possibly due to their ability to inhibit cytochrome P450 enzymes involved in the metabolic activation of carcinogens (S. Hecht, 2000).
Biological and Industrial Applications of Related Compounds
Studies on compounds with similar or related chemical structures have explored their versatility in various biological and industrial applications. This includes their role as precursors in the synthesis of heterocycles, potential biological activities (e.g., antimicrobial, fungicidal, antitumor), and applications in forming complex compounds with transition metal ions. These insights demonstrate the broad utility of these chemicals across different fields, including medicinal chemistry and materials science (O. Kholodniak & S. Kovalenko, 2022).
Mechanism of Action
Mode of Action
Isothiocyanates, a group to which this compound belongs, are known to interact with biological systems through their electrophilic isothiocyanate group . This group can form covalent bonds with nucleophilic sites in biological molecules, potentially leading to changes in the function of these molecules .
Biochemical Pathways
Isothiocyanates are known to affect various biochemical pathways, including those involved in detoxification, inflammation, apoptosis, and cell cycle regulation .
Pharmacokinetics
The bioavailability of this compound would depend on these properties, which are influenced by factors such as the compound’s chemical structure, solubility, stability, and the route of administration .
Properties
IUPAC Name |
3-isothiocyanato-N,N-dimethylpropan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2S/c1-8(2)5-3-4-7-6-9/h3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDXHWJITNCSIJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN=C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20181840 |
Source
|
| Record name | 3-((Dimethylamino)phenyl isothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20181840 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
27421-70-1 |
Source
|
| Record name | 3-((Dimethylamino)phenyl isothiocyanate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027421701 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-((Dimethylamino)phenyl isothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20181840 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3-isothiocyanatopropyl)dimethylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(trifluoromethyl)phenyl]propanol-1](/img/structure/B1295212.png)
